![molecular formula C7H10N2O2 B1340026 (6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanol CAS No. 623565-58-2](/img/structure/B1340026.png)
(6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanol
Cat. No. B1340026
M. Wt: 154.17 g/mol
InChI Key: BHXIVJNUCBWSFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:12][CH2:13][CH2:14][Cl:15].[n:1]1[c:2]([CH2:10][OH:11])[cH:3][c:4]2[n:9]1[CH2:8][CH2:7][O:6][CH2:5]2>>[n:1]1[c:2]([CH:10]=[O:11])[cH:3][c:4]2[n:9]1[CH2:8][CH2:7][O:6][CH2:5]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCc1cc2n(n1)CCOC2
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=Cc1cc2n(n1)CCOC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
